1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine

• IUPAC Name: (3,4-dimethoxyphenyl)-[3-(3,4-dimethylanilino)piperidin-1-yl]methanone
• InChI: InChI=1S/C22H28N2O3/c1-15-7-9-18(12-16(15)2)23-19-6-5-11-24(14-19)22(25)17-8-10-20(26-3)21(13-17)27-4/h7-10,12-13,19,23H,5-6,11,14H2,1-4H3
• InChI Key: DWPAGLGELBBYKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2CCCN(C2)C(=O)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol

Description

1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine, also known as UMB 425, is a novel compound that has been studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of 1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine 425 is not fully understood, but it is believed to act as a sigma-2 receptor agonist. Activation of the sigma-2 receptor has been shown to induce apoptosis in cancer cells and to have neuroprotective effects in animal models of neurodegenerative diseases.
Biochemical and Physiological Effects:
1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine 425 has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can induce apoptosis in cancer cells, and in vivo studies have shown that it has neuroprotective effects in animal models of neurodegenerative diseases. 1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine 425 has also been shown to modulate calcium signaling in cells, which may contribute to its effects on cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine 425 has several advantages for use in lab experiments. It is a highly selective sigma-2 receptor agonist, which allows for the specific targeting of this receptor in cells. Additionally, it has been shown to have good pharmacokinetic properties and to be well-tolerated in animal models. However, there are also limitations to its use. 1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine 425 is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects. Additionally, it may not be suitable for use in all experimental systems, and further optimization may be necessary for certain applications.

Future Directions

There are several potential future directions for research on 1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine 425. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases. Animal studies have shown promising results, and further research is needed to determine its efficacy in humans. Additionally, 1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine 425 may have potential as a tool compound for studying the role of sigma-2 receptors in cancer cell proliferation and apoptosis. Finally, further optimization of the compound may lead to the development of more potent and selective sigma-2 receptor agonists with improved pharmacokinetic properties.

Synthesis Methods

The synthesis of 1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine 425 involves the reaction of 3,4-dimethoxybenzoyl chloride with N-(3,4-dimethylphenyl)piperidine in the presence of a base. The resulting product is then purified through column chromatography to obtain 1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine 425 in its pure form.

Scientific Research Applications

1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine 425 has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-2 receptor, which is involved in a variety of cellular processes, including cell proliferation, apoptosis, and calcium signaling. 1-(3,4-dimethoxybenzoyl)-N-(3,4-dimethylphenyl)-3-piperidinamine 425 has been used as a tool compound to study the role of sigma-2 receptors in these processes.